Cas no 2309541-06-6 (7-(5-fluoropyrimidin-2-yl)-decahydropyrido4,3-e1,4oxazepin-2-one)

• Product Name: 7-(5-fluoropyrimidin-2-yl)-decahydropyrido4,3-e1,4oxazepin-2-one
• CAS No: 2309541-06-6
• MF: C₁₂H₁₅FN₄O₂
• MW: 266.271505594254
• CID: 5360259
• Update Time: 2025-10-28

7-(5-fluoropyrimidin-2-yl)-decahydropyrido4,3-e1,4oxazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(5-fluoropyrimidin-2-yl)octahydropyrido[4,3-e][1,4]oxazepin-2(3H)-one
• 7-(5-fluoropyrimidin-2-yl)-5,5a,6,8,9,9a-hexahydro-1H-pyrido[4,3-e][1,4]oxazepin-2-one
• 7-(5-fluoropyrimidin-2-yl)-decahydropyrido4,3-e1,4oxazepin-2-one

• Inchi： 1S/C12H15FN4O2/c13-9-3-14-12(15-4-9)17-2-1-10-8(5-17)6-19-7-11(18)16-10/h3-4,8,10H,1-2,5-7H2,(H,16,18)
• InChI Key： ADLXRNYZPHPLRI-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCC2C(COCC(N2)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4

Additional information on 7-(5-fluoropyrimidin-2-yl)-decahydropyrido4,3-e1,4oxazepin-2-one

7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one (CAS No. 2309541-06-6): A Comprehensive Overview

The compound 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one (CAS No. 2309541-06-6) is a specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This unique structure combines a fluoropyrimidine moiety with a decahydropyridooxazepinone scaffold, making it a promising candidate for various therapeutic applications. Its molecular complexity and potential biological activity have positioned it as a subject of interest for researchers exploring novel drug candidates.

One of the most intriguing aspects of 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one is its structural hybridity, which merges the benefits of both pyrimidine and oxazepine derivatives. Pyrimidines are well-known for their role in nucleic acid synthesis, while oxazepines are recognized for their diverse pharmacological properties. The incorporation of a fluorine atom at the 5-position of the pyrimidine ring further enhances the molecule's potential for targeted interactions, a feature that aligns with current trends in precision medicine and structure-activity relationship (SAR) optimization.

In recent years, the scientific community has shown growing interest in fluorinated heterocycles, particularly in the context of drug discovery. The presence of fluorine in 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one is noteworthy, as fluorination often improves metabolic stability, bioavailability, and binding affinity—key factors in modern pharmaceutical development. This aligns with the increasing demand for next-generation therapeutics that offer enhanced efficacy and reduced side effects.

The decahydropyrido[4,3-e][1,4]oxazepin-2-one core of this compound introduces a unique conformational rigidity, which can be advantageous in drug design. Rigid structures often exhibit improved selectivity, reducing off-target effects—a critical consideration in the development of kinase inhibitors and GPCR modulators. Researchers are particularly interested in how this scaffold might interact with biological targets implicated in neurodegenerative diseases and oncology, two areas where fluorinated compounds have shown considerable promise.

Synthetic accessibility is another aspect worth highlighting for CAS No. 2309541-06-6. The compound's structure suggests potential routes involving multicomponent reactions or cascade cyclizations, methodologies that are currently trending in organic chemistry due to their atom economy and efficiency. This synthetic tractability makes 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one an attractive intermediate for further derivatization, particularly in academic and industrial settings focused on fragment-based drug discovery.

From an analytical perspective, the characterization of 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one presents interesting challenges and opportunities. Advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR) and high-resolution mass spectrometry are essential for confirming its structure and purity. These analytical considerations are crucial for researchers who frequently search for compound characterization protocols and spectral data interpretation methods in their work.

The potential applications of 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one extend beyond traditional pharmaceutical uses. Its unique structure makes it a candidate for exploration in chemical biology as a molecular probe, particularly in studies investigating protein-ligand interactions or enzymatic processes. This versatility addresses the growing interest in multifunctional compounds that can serve both therapeutic and diagnostic purposes—a concept central to the emerging field of theranostics.

Stability studies of CAS No. 2309541-06-6 under various conditions (pH, temperature, light exposure) would be valuable for researchers investigating formulation development. The fluoropyrimidine component may influence the compound's photostability, an important consideration given the pharmaceutical industry's focus on drug product stability and shelf-life extension. Such practical considerations are frequently searched topics among formulation scientists and quality control professionals.

In the context of intellectual property, 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one represents an interesting case for patent landscape analysis. Its structural novelty suggests potential for novel composition-of-matter claims, particularly if specific biological activities are demonstrated. This aspect resonates with the increasing number of searches related to patentable chemical entities and freedom-to-operate analyses in the pharmaceutical sector.

Looking forward, the scientific community's interest in 7-(5-fluoropyrimidin-2-yl)-decahydropyrido[4,3-e][1,4]oxazepin-2-one is likely to grow as more research elucidates its properties and potential applications. Its combination of fluorinated heterocycle and bridged bicyclic system positions it at the intersection of several current research trends, from privileged structures in medicinal chemistry to bioisosteric replacements. As such, this compound serves as an excellent example of how innovative molecular design can address contemporary challenges in drug discovery and development.